Cas no 2171629-11-9 (3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid)

• Product Name: 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• CAS No: 2171629-11-9
• MF: C₂₄H₂₅N₃O₅
• MW: 435.472406148911
• CID: 6463399
• PubChem ID: 165555184
• Update Time: 2025-08-05

3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid
• EN300-1550296
• 3-(dimethylamino)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]propanoic acid
• 2171629-11-9

• Inchi： 1S/C24H25N3O5/c1-27(2)14-21(23(29)30)26-22(28)12-7-13-25-24(31)32-15-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,20-21H,13-15H2,1-2H3,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： GMULDJBICBODKI-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(C(=O)O)CN(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 435.17942091g/mol
• Monoisotopic Mass: 435.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 108Ų

Additional information on 3-(dimethylamino)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopropanoic acid

3-(Dimethylamino)-2,4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}but-2-ynamidopropanoic Acid: A Comprehensive Overview

3-(Dimethylamino)-2,4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}but-2-ynamidopropanoic Acid, with the CAS Registry Number 2171629-11-9, is a complex organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a dimethylamino group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a butynamide moiety. These structural elements contribute to its versatility in various chemical reactions and applications.

The compound's structure is characterized by a central propanoic acid backbone, which is substituted at the 3-position with a dimethylamino group. The 2-position of the propanoic acid is connected to a butynamide group, which itself is substituted at the 4-position with an Fmoc group. The Fmoc group, derived from 9H-fluorene, serves as a protective group for the amine functionality, making it highly useful in peptide synthesis and other amine-sensitive reactions. The presence of the butynamide group introduces additional reactivity, particularly in click chemistry and other conjugate addition reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers with enhanced mechanical and thermal properties. The compound's ability to undergo controlled polymerization under mild conditions has made it a valuable building block in polymer chemistry. Additionally, its reactivity towards azide groups has been leveraged in click chemistry applications, enabling the construction of complex molecular architectures with high precision.

In the realm of drug discovery, this compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its unique combination of functional groups allows for the creation of compounds with intricate stereochemistry and diverse pharmacological profiles. Recent research has focused on its application in the development of inhibitors for key enzymes involved in metabolic pathways, demonstrating its potential as a lead compound in medicinal chemistry.

The synthesis of 3-(Dimethylamino)-2,4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}but-2-ynamidopropanoic Acid typically involves multi-step procedures that emphasize precise control over stereochemistry and functional group compatibility. Key steps often include nucleophilic substitutions, amide bond formations, and protecting/deprotecting strategies to ensure the integrity of sensitive functionalities. The use of modern catalytic systems and green chemistry principles has further enhanced the efficiency and sustainability of these synthetic routes.

From an environmental standpoint, this compound's production and application are aligned with contemporary efforts to minimize ecological impact. Its use in sustainable chemical processes and biodegradable materials underscores its role as a forward-thinking component in green chemistry initiatives. Furthermore, ongoing research into its biocompatibility and degradation pathways is paving the way for its integration into eco-friendly product formulations.

In conclusion, 3-(Dimethylamino)-2,4-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}but-2-ynamidopropanoic Acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with cutting-edge synthetic methodologies and applications across multiple disciplines, positions it as a pivotal compound in both academic research and industrial innovation.